3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one
Overview
Description
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one, also known as BMQ, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. BMQ belongs to the family of quinazolinone derivatives and has been studied extensively for its pharmacological properties and biological activities.
Mechanism of Action
The mechanism of action of 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one is not fully understood, but it is believed to act through the inhibition of various enzymes and signaling pathways. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription, leading to the inhibition of cancer cell growth. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, leading to its anti-inflammatory and antioxidant activities. In addition, 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to modulate various signaling pathways involved in neuroprotection, making it a potential candidate for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to exhibit various biochemical and physiological effects, including cytotoxicity, anti-inflammatory, antioxidant, and neuroprotective activities. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to induce apoptosis in various cancer cell lines, leading to the inhibition of cancer cell growth. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has also been shown to reduce the production of pro-inflammatory cytokines and reactive oxygen species, leading to its anti-inflammatory and antioxidant activities. In addition, 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to modulate various signaling pathways involved in neuroprotection, leading to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has several advantages for lab experiments, including its high purity and yield, making it suitable for various applications. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one is also stable and can be stored for long periods, making it convenient for experiments. However, 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has some limitations, including its low solubility in water, which can limit its applications in aqueous environments. In addition, 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one can be toxic at high concentrations, requiring caution in handling and experimentation.
Future Directions
The potential applications of 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one are vast, and future research should focus on exploring its full potential. Some future directions for research on 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one include studying its potential applications in cancer therapy, chronic inflammatory diseases, and neurodegenerative diseases. In addition, future research should focus on the development of more efficient synthesis methods for 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one and the optimization of its pharmacological properties. Overall, 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has significant potential for various applications, and future research should continue to explore its full potential.
Scientific Research Applications
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to exhibit significant cytotoxic effects against various cancer cell lines, making it a potential candidate for cancer therapy. 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has also been studied for its anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of chronic inflammatory diseases. In addition, 3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4(3H)-one has been shown to have neuroprotective effects and has been studied for its potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O4/c1-21-12-3-4-14-13(7-12)17(20)19(9-18-14)8-11-2-5-15-16(6-11)23-10-22-15/h2-7,9H,8,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDVPWOZLFHSCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=CN(C2=O)CC3=CC4=C(C=C3)OCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-Benzodioxol-5-ylmethyl)-6-methoxyquinazolin-4-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.